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Compound of Interest

2-Chloro-1-cyclopropyl-2-(2-
Compound Name:

fluorophenyl)ethanone

Cat. No.: B599665

An In-depth Technical Guide on the Safety and Handling of 2-Chloro-1-cyclopropyl-2-(2-
fluorophenyl)ethanone

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the safety and handling protocols for 2-
Chloro-1-cyclopropyl-2-(2-fluorophenyl)ethanone. Due to the limited availability of specific
safety data for this compound, this document incorporates information from structurally similar
alpha-chloro ketones and halogenated compounds to provide a thorough understanding of the
potential hazards and necessary precautions.

Chemical and Physical Properties

While a comprehensive experimental characterization of 2-Chloro-1-cyclopropyl-2-(2-
fluorophenyl)ethanone is not publicly available, the following table summarizes its known
physical and chemical properties. This information is crucial for understanding its behavior
under various laboratory conditions.
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Property Value

Molecular Formula C11H10CIFO
Appearance Data not available
Odor Data not available
Melting Point/Freezing Point Data not available
Boiling Point Data not available
Flash Point Data not available
Solubility Data not available

Hazard Identification and Classification

A complete GHS classification for 2-Chloro-1-cyclopropyl-2-(2-fluorophenyl)ethanone is not
available. However, based on the hazards associated with similar alpha-chloro ketones and
halogenated aromatic compounds, the following potential hazards should be considered.[1][2]

Hazard Class GHS Hazard Statement

Acute Toxicity, Oral H302: Harmful if swallowed[1]

Skin Corrosion/Irritation H315: Causes skin irritation[1]
Serious Eye Damage/Eye Irritation H319: Causes serious eye irritation[1]

Specific Target Organ Toxicity (Single Exposure)  H335: May cause respiratory irritation[1]

Note: The toxicological properties of 2-Chloro-1-cyclopropyl-2-(2-fluorophenyl)ethanone
have not been fully investigated.[2] As with any chemical with incomplete safety data, it should
be handled with the utmost care, assuming it is hazardous.

Personal Protective Equipment (PPE)

Appropriate personal protective equipment must be worn at all times when handling 2-Chloro-
1-cyclopropyl-2-(2-fluorophenyl)ethanone to minimize exposure.[3]
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Protection Type Recommended Equipment

Eye/Face Protection Chemical safety goggles and/or a face shield.

Chemically resistant gloves (e.g., nitrile,
_ . neoprene), a lab coat, and closed-toe shoes.
Skin Protection ] ) )
Ensure gloves are inspected for integrity before

use.

A NIOSH-approved respirator with an organic

vapor cartridge is recommended, especially
Respiratory Protection when working with the material outside of a

certified chemical fume hood or in case of poor

ventilation.

Safe Handling and Storage

Adherence to proper handling and storage procedures is critical to ensure the safety of
laboratory personnel and the integrity of the compound.

Handling

 All work with 2-Chloro-1-cyclopropyl-2-(2-fluorophenyl)ethanone should be conducted in
a well-ventilated area, preferably within a certified chemical fume hood.[2]

» Avoid direct contact with skin, eyes, and clothing.[2]

e Do not breathe dust, fumes, gas, mist, vapors, or spray.[1]

o Use non-sparking tools and take measures to prevent the build-up of electrostatic charge.[1]
e Do not eat, drink, or smoke in areas where the chemical is handled.[1]

e Wash hands thoroughly after handling.[1]

Storage

o Store in a tightly closed container in a dry, cool, and well-ventilated place.[1]
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o Keep away from incompatible materials such as strong oxidizing agents, strong bases, and
strong reducing agents.

o Store locked up.[1]

Experimental Protocols: General Procedures for
Handling Alpha-Chloro Ketones

While specific experimental safety protocols for 2-Chloro-1-cyclopropyl-2-(2-
fluorophenyl)ethanone are not documented, the following general procedures for handling
alpha-chloro ketones in a research setting are recommended.[4][5][6][7]

Weighing and Transferring

o Preparation: Ensure the chemical fume hood is clean and operational. Gather all necessary
equipment, including appropriate glassware, spatulas, and weighing paper.

o Personal Protective Equipment: Don the required PPE as outlined in Section 3.

e Weighing: If the compound is a solid, carefully weigh the desired amount on weighing paper
or in a tared container inside the fume hood. If it is a liquid, use a calibrated pipette or
syringe.

o Transfer: Carefully transfer the weighed compound to the reaction vessel. Use a funnel for
liquids to prevent spills.

¢ Cleaning: Clean any residual material from the spatula and weighing container with an
appropriate solvent and dispose of the waste properly.

In-Reaction Handling

¢ Reaction Setup: Set up the reaction apparatus within the chemical fume hood. Ensure all
joints are properly sealed.

» Monitoring: Monitor the reaction progress from outside the fume hood whenever possible.

e Quenching: If the reaction needs to be quenched, do so slowly and carefully, especially if the
guenching agent is reactive.
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Emergency Procedures

In the event of an emergency, follow these procedures and seek immediate medical attention.

[8][°]

Emergency Situation

Procedure

Eye Contact

Immediately flush eyes with plenty of water for
at least 15 minutes, occasionally lifting the
upper and lower eyelids. Remove contact
lenses if present and easy to do. Continue

rinsing. Seek immediate medical attention.[1]

Skin Contact

Immediately remove all contaminated clothing.
Rinse skin with plenty of water and soap.[1]

Seek medical attention if irritation persists.

Inhalation

Remove the victim to fresh air and keep at rest
in a position comfortable for breathing. If not
breathing, give artificial respiration. Seek

immediate medical attention.[1]

Ingestion

Do NOT induce vomiting. Rinse mouth with
water. Never give anything by mouth to an
unconscious person. Call a poison control

center or doctor immediately.[1]

Spill

Evacuate the area. Wear appropriate PPE.
Absorb the spill with an inert material (e.qg.,
vermiculite, sand) and place it in a suitable
container for disposal. Ventilate the area and
wash the spill site after material pickup is

complete.[1]

Disposal Considerations

Dispose of 2-Chloro-1-cyclopropyl-2-(2-fluorophenyl)ethanone and any contaminated

materials in accordance with all applicable federal, state, and local environmental regulations.

Do not allow the chemical to enter drains or waterways.[1]
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Logical Workflow for Safe Handling

The following diagram illustrates the logical workflow for the safe handling of 2-Chloro-1-
cyclopropyl-2-(2-fluorophenyl)ethanone from receipt to disposal.
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Caption: Safe handling workflow for 2-Chloro-1-cyclopropyl-2-(2-fluorophenyl)ethanone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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